Cas no 1807223-74-0 (2,3-Bis(trifluoromethyl)-6-bromobenzonitrile)

• Product Name: 2,3-Bis(trifluoromethyl)-6-bromobenzonitrile
• CAS No: 1807223-74-0
• MF: C₉H₂BrF₆N
• MW: 318.013302326202
• CID: 4971799
• Update Time: 2025-07-20

2,3-Bis(trifluoromethyl)-6-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-6-bromobenzonitrile

• Inchi： 1S/C9H2BrF6N/c10-6-2-1-5(8(11,12)13)7(4(6)3-17)9(14,15)16/h1-2H
• InChI Key： BYAOWPSFDTXDJL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)(F)F)=C(C(F)(F)F)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 327
• XLogP3: 4.1
• Topological Polar Surface Area: 23.8

Additional information on 2,3-Bis(trifluoromethyl)-6-bromobenzonitrile

Introduction to 2,3-Bis(trifluoromethyl)-6-bromobenzonitrile (CAS No. 1807223-74-0)

2,3-Bis(trifluoromethyl)-6-bromobenzonitrile, identified by its Chemical Abstracts Service (CAS) number 1807223-74-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated nitriles, characterized by its bromine substituent and multiple trifluoromethyl groups, which contribute to its unique chemical properties and reactivity. The presence of these functional groups makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The structure of 2,3-Bis(trifluoromethyl)-6-bromobenzonitrile features a benzene ring substituted with two trifluoromethyl groups at the 2 and 3 positions, and a bromine atom at the 6 position, with a nitrile group (-CN) attached to the ring. This arrangement imparts a high degree of electronic density and steric hindrance, which can influence its interaction with biological targets. The trifluoromethyl groups, in particular, are known for their ability to enhance metabolic stability and lipophilicity, making them highly desirable in drug design.

In recent years, there has been a growing interest in halogenated nitriles due to their potential applications in medicinal chemistry. The bromine substituent in 2,3-Bis(trifluoromethyl)-6-bromobenzonitrile allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in the synthesis of complex organic molecules. These reactions enable the introduction of diverse pharmacophores, facilitating the development of new therapeutic agents.

One of the most compelling aspects of 2,3-Bis(trifluoromethyl)-6-bromobenzonitrile is its utility as a building block in the synthesis of pharmaceutical intermediates. The combination of electron-withdrawing groups (such as the nitrile and trifluoromethyl groups) and a reactive halogen atom creates a versatile platform for constructing more intricate molecular architectures. This has led to its use in the preparation of kinase inhibitors, antiviral agents, and anticancer drugs, where precise control over molecular structure is crucial for achieving desired biological activity.

Recent studies have highlighted the role of halogenated nitriles in medicinal chemistry, demonstrating their potential as scaffolds for drug discovery. For instance, researchers have explored the use of 2,3-Bis(trifluoromethyl)-6-bromobenzonitrile in the development of tyrosine kinase inhibitors, which are essential for treating various cancers and inflammatory diseases. The trifluoromethyl groups contribute to improved binding affinity by enhancing hydrophobic interactions with target proteins, while the bromine atom provides a handle for further chemical manipulation.

The agrochemical industry has also benefited from the versatility of 2,3-Bis(trifluoromethyl)-6-bromobenzonitrile. Its structural features make it a suitable precursor for synthesizing pesticides and herbicides. The presence of multiple fluorine atoms increases the compound's resistance to degradation under environmental conditions, ensuring prolonged efficacy. Additionally, the bromine substituent allows for selective modifications that can fine-tune biological activity against specific pests or weeds.

In terms of synthetic methodologies, 2,3-Bis(trifluoromethyl)-6-bromobenzonitrile can be synthesized through various routes, including halogenation reactions on pre-existing benzene derivatives and multi-step functionalization starting from simpler precursors. Advanced techniques such as flow chemistry have been employed to improve yield and purity while reducing reaction times. These advancements underscore the compound's importance as a synthetic intermediate in industrial applications.

The chemical properties of 2,3-Bis(trifluoromethyl)-6-bromobenzonitrile also make it an attractive candidate for material science research. Its ability to undergo cross-coupling reactions enables the creation of novel polymers and coatings with tailored properties. For example, researchers have investigated its use in producing conductive polymers that could find applications in electronics and energy storage devices.

As our understanding of molecular interactions continues to evolve, so does the role of compounds like 2,3-Bis(trifluoromethyl)-6-bromobenzonitrile in drug discovery and material science. The integration of computational chemistry and high-throughput screening has accelerated the identification of promising candidates for further development. This synergy between experimental synthesis and computational modeling has been instrumental in uncovering new applications for this versatile compound.

In conclusion,2,3-Bis(trifluoromethyl)-6-bromobenzonitrile (CAS No. 1807223-74-0) represents a significant advancement in synthetic chemistry with broad implications across pharmaceuticals and agrochemicals. Its unique structural features provide an ideal platform for developing innovative bioactive molecules while offering opportunities for industrial applications through advanced synthetic techniques. As research progresses，this compound is poised to remain at forefrontof scientific innovation，driving progressin multiple sectors.